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Compound of Interest

Compound Name: 3-Methylheptanal

Cat. No.: B1620058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,

reactivity, and potential applications of 3-Methylheptanal (CAS No. 27608-03-3). The

information is curated for professionals in research, scientific, and drug development fields,

with a focus on detailed data presentation and experimental methodologies.

Physicochemical and Spectroscopic Properties
3-Methylheptanal is a branched-chain aldehyde with a characteristic chemical profile. Its

physical and spectroscopic data are summarized below, providing a foundational

understanding of its molecular identity and behavior.

Physical Properties
Quantitative physical data for 3-Methylheptanal are presented in Table 1. These properties are

crucial for its handling, purification, and application in various experimental settings.
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Property Value Source

Molecular Formula C₈H₁₆O --INVALID-LINK--

Molecular Weight 128.21 g/mol --INVALID-LINK--

Boiling Point 163 °C at 760 mmHg --INVALID-LINK--

Density 0.809 g/cm³ --INVALID-LINK--

Solubility
Poorly soluble in water; soluble

in non-polar organic solvents.
Inferred from structure

Refractive Index (n_D^20) 1.415–1.420 (estimated) --INVALID-LINK--

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the structure and purity of 3-
Methylheptanal. Key spectral features are outlined in Table 2.

Spectroscopic Technique Key Features

¹H NMR
Aldehyde proton (CHO): δ 9.5–10.0 ppm; Methyl

branch (CH₃): δ 0.9–1.1 ppm (triplet).[1]

¹³C NMR Data available on --INVALID-LINK--.

Infrared (IR) Spectroscopy
Strong C=O stretch: ~1720 cm⁻¹; Aldehyde C-H

stretch: ~2820–2720 cm⁻¹.[1]

Mass Spectrometry GC-MS data available on --INVALID-LINK--.

Synthesis and Reactivity
Understanding the synthesis and chemical reactivity of 3-Methylheptanal is essential for its

application as a research chemical and intermediate.

Synthetic Routes
Two primary laboratory-scale synthetic routes for 3-Methylheptanal are the oxidation of the

corresponding alcohol and the hydroformylation of an alkene.
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A common and effective method for the synthesis of 3-Methylheptanal is the oxidation of 3-

methylheptanol. This reaction typically employs a mild oxidizing agent to prevent over-oxidation

to the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1620058#3-methylheptanal-cas-number-27608-03-3-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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